2-{2-[(3-Methyloxiran-2-yl)methoxy]phenyl}ethan-1-ol

• CAS RN: 112395-75-2
• Molecular Formula: C12H16O3
• Molecular Weight: 208.25 g/mol
• IUPAC Name: 2-[2-[(3-methyloxiran-2-yl)methoxy]phenyl]ethanol
• InChI: InChI=1S/C12H16O3/c1-9-12(15-9)8-14-11-5-3-2-4-10(11)6-7-13/h2-5,9,12-13H,6-8H2,1H3
• InChI Key: MWGOXWSFMLXWEC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(O1)COC2=CC=CC=C2CCO

Description

2-{2-[(3-Methyloxiran-2-yl)methoxy]phenyl}ethan-1-ol is a useful research compound. Its molecular formula is C12H16O3 and its molecular weight is 208.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5.04 g (0.033 mole) of 2-(2-hydroxyethyl)-3-methylphenol, 1.33 g (0.033 mole) of sodium hydroxide in 135 ml of water, and 5.00 g (0.033 mmole) of erythro-(1-bromoethyl)oxirane in 25 ml of 1,2-dimethoxyethane was stirred at room temperature for about 72 hours. The mixture was extracted with 5×100 ml of ether. The extract was washed with dilute sodium hydroxide solution, dilute brine and saturated brine, dried over MgSO4 and concentrated in vacuo to give 4.25 g (58%) of 2-methyl-3-[2-(2-hydroxyethyl)phenoxymethyl]oxirane. A 1:1 (v/v) mixture of 1-methylethylamine and water (130 ml) was added to the oxirane and the mixture was heated at reflux for 5 hours, and concentrated in vacuo to dryness. The residue was dissolved in ether, dried over MgSO4 and concentrated to dryness to give 2.90 g of oil. The oil was flash chromatographed on a silica gel column by elution with 3% CH3OH in CHCl3 saturated with ammonia gas to give 0.5 g of product. Conversion to the oxalate salt gave material with m.p. 138°-140° C. (0.5 isopropanol solvate).